Cas no 1060794-89-9 (Ethyl 5-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 5-(trifluoromethyl)nicotinate
• CAS No: 1060794-89-9
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 1027704
• PubChem ID: 46311442
• Update Time: 2025-04-20

Ethyl 5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(trifluoromethyl)nicotinate
• Ethyl 5-(trifluoromethyl)nicotite
• ethyl 5-(trifluoromethyl)pyridine-3-carboxylate
• 5-(Trifluoromethyl)nicotinic acid ethyl ester
• Ethyl 3-(trifluoromethyl)-5-pyridinecarboxylate
• 3-Pyridinecarboxylic acid, 5-(trifluoroMethyl)-, ethyl ester
• DB-096077
• AKOS015966377
• DTXSID50673283
• 1060794-89-9

• MDL： MFCD11100702
• Inchi： 1S/C9H8F3NO2/c1-2-15-8(14)6-3-7(5-13-4-6)9(10,11)12/h3-5H,2H2,1H3
• InChI Key： TTXCJFXCMQNOMR-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(=O)OCC)C=1)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids